Cas no 2138039-17-3 (4,4-Difluoro-1-(3-methylpentan-3-yl)cyclohex-2-en-1-ol)

• Product Name: 4,4-Difluoro-1-(3-methylpentan-3-yl)cyclohex-2-en-1-ol
• CAS No: 2138039-17-3
• MF: C₁₂H₂₀F₂O
• MW: 218.283411026001
• CID: 5916238
• PubChem ID: 165787678
• Update Time: 2025-06-14

4,4-Difluoro-1-(3-methylpentan-3-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138039-17-3
• 4,4-difluoro-1-(3-methylpentan-3-yl)cyclohex-2-en-1-ol
• EN300-1156274
• 4,4-Difluoro-1-(3-methylpentan-3-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C12H20F2O/c1-4-10(3,5-2)11(15)6-8-12(13,14)9-7-11/h6,8,15H,4-5,7,9H2,1-3H3
• InChI Key： JPTANVMTFVZQHR-UHFFFAOYSA-N
• SMILES： FC1(C=CC(CC1)(C(C)(CC)CC)O)F

Computed Properties

• Exact Mass: 218.14822158g/mol
• Monoisotopic Mass: 218.14822158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,4-Difluoro-1-(3-methylpentan-3-yl)cyclohex-2-en-1-ol

Comprehensive Overview of 4,4-Difluoro-1-(3-methylpentan-3-yl)cyclohex-2-en-1-ol (CAS No. 2138039-17-3): Properties, Applications, and Industry Insights

The compound 4,4-Difluoro-1-(3-methylpentan-3-yl)cyclohex-2-en-1-ol (CAS No. 2138039-17-3) is a fluorinated cyclohexenol derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated organic compounds in drug discovery, this molecule stands out for its potential as a bioactive intermediate. Its difluorinated cyclohexene core and tertiary alcohol functionality make it a versatile building block for synthesizing complex molecules.

Recent studies highlight the growing interest in fluorine-containing compounds, driven by their enhanced metabolic stability and bioavailability. The 4,4-difluoro moiety in this compound is particularly noteworthy, as it mimics steric and electronic properties of carbonyl groups, a tactic often employed in medicinal chemistry. Researchers are actively exploring its applications in protease inhibitors and kinase modulators, aligning with trends in targeted cancer therapies and anti-inflammatory drugs.

From a synthetic chemistry perspective, the 3-methylpentan-3-yl side chain introduces steric hindrance that can influence regioselective reactions, making this compound valuable for asymmetric synthesis. Its cyclohex-2-en-1-ol scaffold is also relevant to natural product analogs, particularly in terpene-derived structures. These attributes have led to its inclusion in high-throughput screening libraries, where researchers investigate its interactions with G-protein-coupled receptors (GPCRs) and ion channels.

Environmental and regulatory considerations are shaping the development of fluorinated compounds like CAS 2138039-17-3. The industry is increasingly adopting green chemistry principles to optimize its synthesis, focusing on atom economy and reduced waste. Analytical methods such as LC-MS and NMR spectroscopy are critical for characterizing its purity, especially given the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical applications.

Market analysts project steady growth for advanced fluorochemicals, with 4,4-Difluoro-1-(3-methylpentan-3-yl)cyclohex-2-en-1-ol positioned as a niche but high-value product. Its potential extends beyond life sciences into electronic materials, where fluorinated compounds contribute to dielectric properties in semiconductors. As structure-activity relationship (SAR) studies evolve, this compound may unlock novel applications in precision agriculture or veterinary medicine formulations.

For researchers sourcing this material, key considerations include storage stability (typically under inert atmosphere at -20°C) and handling protocols for moisture-sensitive compounds. Suppliers increasingly provide certificates of analysis (CoA) with detailed HPLC purity data and residual solvent profiles. The compound's logP value and hydrogen bond donor/acceptor counts make it particularly interesting for drug-likeness predictions using computational chemistry tools like molecular docking simulations.

Innovative patent filings suggest derivative forms of 2138039-17-3 are being explored as prodrug candidates or covalent inhibitors. The compound's chiral center at the alcohol-bearing carbon also opens avenues for enantioselective catalysis studies. With the fluorine pharmaceutical market expected to exceed $5 billion by 2027, this molecule exemplifies how strategic fluorine incorporation can enhance therapeutic potential while addressing modern challenges in intellectual property space for novel chemical entities.